methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]-3-thiophenecarboxylate

• IUPAC Name: methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]thiophene-3-carboxylate
• InChI: InChI=1S/C28H31NO3S/c1-3-7-19-10-12-23(13-11-19)26(30)29-27-25(28(31)32-2)24(18-33-27)22-16-14-21(15-17-22)20-8-5-4-6-9-20/h10-18,20H,3-9H2,1-2H3,(H,29,30)
• InChI Key: AJVVFLNNHXYVLY-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C(=O)NC2=C(C(=CS2)C3=CC=C(C=C3)C4CCCCC4)C(=O)OC
• Molecular Formula: C28H31NO3S
• Molecular Weight: 461.6 g/mol

Description

Methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]-3-thiophenecarboxylate is a chemical compound that has generated significant interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]-3-thiophenecarboxylate is not fully understood. However, studies have suggested that it may act by inhibiting the production of inflammatory mediators, modulating the activity of ion channels, and affecting the levels of neurotransmitters in the brain.
Biochemical and Physiological Effects:
Methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]-3-thiophenecarboxylate has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in animal models. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]-3-thiophenecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high yields. It is also stable under normal laboratory conditions. However, its solubility in water is limited, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]-3-thiophenecarboxylate. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an analgesic and anti-inflammatory agent. Further studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.
Conclusion:
Methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]-3-thiophenecarboxylate is a chemical compound that has potential applications in various scientific research fields. Its anti-inflammatory, analgesic, and anticonvulsant properties make it a promising candidate for the treatment of various diseases. Future research is needed to fully understand its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

Methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]-3-thiophenecarboxylate can be synthesized using a multi-step process involving several chemical reactions. The synthesis involves the reaction of 4-cyclohexylbenzaldehyde with 4-propylbenzoyl chloride in the presence of a base to produce 4-(4-propylbenzoyl)cyclohexylbenzaldehyde. This intermediate product is then reacted with thiophene-2-carboxylic acid in the presence of a coupling agent to form the final product, methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]-3-thiophenecarboxylate.

Scientific Research Applications

Methyl 4-(4-cyclohexylphenyl)-2-[(4-propylbenzoyl)amino]-3-thiophenecarboxylate has potential applications in various scientific research fields. It has been studied for its anti-inflammatory, analgesic, and anticonvulsant properties. It has also been investigated for its potential use in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.